Cas no 65130-46-3 (1-(1-Bromoethyl)-4-fluorobenzene)

• Product Name: 1-(1-Bromoethyl)-4-fluorobenzene
• CAS No: 65130-46-3
• MF: C₈H₈BrF
• MW: 203.051525115967
• MDL: MFCD11180274
• CID: 502281
• Update Time: 2025-04-19

1-(1-Bromoethyl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-Bromoethyl)-4-fluorobenzene
• Benzene,1-(1-bromoethyl)-4-fluoro-
• 1-(4-fluorophenyl)ethyl bromide
• 2-(4-isobutylphenyl)propanamide
• 2-(4-isobutylphenyl)-propionamide
• 2-[4-(Isobutyl)phenyl]propionamide
• 4-Fluorophenylethyl bromide
• AC1Q5IT5
• ibuprofen amide
• Maybridge1_008183
• NIOSH
• p-fluorophenylethyl bromide
• STOCK1S-08941
• SureCN260688
• UE4469300
• 1-Bromo-1-(4-fluorophenyl)ethane
• 1-(2-BROMOETHYL)-4-FLUOROBENZENE
• Benzene, 1-(1-bromoethyl)-4-fluoro-
• methyl 4-fluoro-benzyl bromide
• (1-bromoethyl)-4-fluorobenzene
• PHGMUOJCQCLPBD-UHFFFAOYSA-N
• alpha-methyl-4-fluorobenzyl bromide
• 9966AB
• VZ34466
• NE32631
• (+/-)-1-(4-fluorophenyl)ethyl bromide
• (+/-)-1-(1-bromoethyl)-4-fluorobenzene
• EN300

• MDL： MFCD11180274
• Inchi： 1S/C8H8BrF/c1-6(9)7-2-4-8(10)5-3-7/h2-6H,1H3
• InChI Key： PHGMUOJCQCLPBD-UHFFFAOYSA-N
• SMILES： BrC(C)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 201.97934
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.4
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.446
• Boiling Point: 198 ºC
• Flash Point: 76 ºC
• Refractive Index: n20/D 1.534(lit.)
• PSA: 0

1-(1-Bromoethyl)-4-fluorobenzene Security Information

• Hazard Statement： Harmful
• WGK Germany：2
• Hazard Category Code： 22-51/53
• Safety Instruction： 61
• Hazardous Material Identification：
• Risk Phrases：R22;R51/53
• Safety Term：61